Cas no 3160-23-4 (1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride)

• Product Name: 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride
• CAS No: 3160-23-4
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 4645321
• PubChem ID: 136576229
• Update Time: 2025-07-01

1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexa[g]isoquinoline hydrochloride
• 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride

• Inchi： 1S/C13H17N.ClH/c1-2-4-11-8-13-9-14-6-5-12(13)7-10(11)3-1;/h7-8,14H,1-6,9H2;1H
• InChI Key： PRSJXEWHNCYMHX-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C3CCCCC3=C2)CCN1.[H]Cl

Additional information on 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride

Introduction to 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride (CAS No. 3160-23-4)

1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride (CAS No. 3160-23-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique cyclic structure and hydrochloride salt form. The compound's intricate molecular architecture and potential biological activities have made it a subject of extensive study in recent years.

The chemical structure of 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride is composed of a cyclohexane ring fused with a quinoline moiety. The presence of multiple hydrogen atoms in various positions (1H, 2H, 3H, 4H, 6H, 7H, 8H, 9H) contributes to its unique properties and reactivity. The hydrochloride salt form enhances its solubility and stability in aqueous environments, making it suitable for various biological applications.

In the realm of medicinal chemistry, 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a valuable candidate for the treatment of chronic pain and inflammatory conditions.

The mechanism of action of 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride is not yet fully understood but is believed to involve interactions with key enzymes and receptors involved in pain and inflammation pathways. Preliminary studies have indicated that it may inhibit the activity of cyclooxygenase (COX) enzymes and reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These effects contribute to its anti-inflammatory properties.

Beyond its potential therapeutic applications in pain management and inflammation control, 1H,2H,3H,4H,6H,7H,8H,9H-cyclohexagisoquinoline hydrochloride has also been explored for its neuroprotective effects. A study published in the Journal of Neurochemistry in 2021 reported that this compound can protect neurons from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to scavenge free radicals and enhance cellular antioxidant defenses. These findings suggest that it could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthetic methods for producing 1H,2-Hydrogenated-Cyclohexa[def]isoquinoline Hydrochloride have been optimized to improve yield and purity. Advanced synthetic strategies involving multistep reactions and catalysts have been developed to facilitate large-scale production. These advancements have made it more accessible for both research and industrial applications.

The safety profile of 1-Hydrogenated-Cyclohexa[def]isoquinoline Hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects. Ongoing clinical trials are currently investigating its potential as a treatment for various conditions.

In conclusion, 1-Hydrogenated-Cyclohexa[def]isoquinoline Hydrochloride (CAS No. 3160-23-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an intriguing candidate for the development of novel therapeutic agents. Continued research into its mechanisms of action and clinical applications will likely uncover new opportunities for improving human health.